Cas no 13969-10-3 (9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine)

9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine structure
13969-10-3 structure
Product name:9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine
CAS No:13969-10-3
MF:C17H14N2O
MW:262.305863857269
CID:902901
PubChem ID:270282

9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 9,11-dimethyl-12H-benzo[5,6]chromeno[2,3-d]pyrimidine
    • 12H-Naphtho(1',2':5,6)pyrano(2,3-d)pyrimidine, 9,11-dimethyl-
    • 12H-Naphtho[1',2':5,6]pyrano[2,3-d]pyrimidine, 9,11-dimethyl-
    • 9,11-Dimethyl-12H-naphtho< 1.2-5.6> -pyrano< 2.3-d> pyrimidin
    • AC1L6O99
    • AC1Q4VJR
    • AG-J-82434
    • AR-1C0644
    • CTK4C1908
    • 13969-10-3
    • NSC 112550
    • DI8YU7CC2S
    • NSC-112550
    • 9,11-Dimethyl-12H-naphtho(1',2':5,6)pyrano(2,3-d)pyrimidine
    • NSC112550
    • DTXSID10161151
    • UNII-DI8YU7CC2S
    • Inchi: InChI=1S/C17H14N2O/c1-10-14-9-15-13-6-4-3-5-12(13)7-8-16(15)20-17(14)19-11(2)18-10/h3-8H,9H2,1-2H3
    • InChI Key: NMUSDFQXZQWRLO-UHFFFAOYSA-N
    • SMILES: CC1=C2CC3=C(C=CC4=CC=CC=C34)OC2=NC(=N1)C

Computed Properties

  • Exact Mass: 262.11072
  • Monoisotopic Mass: 262.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35Ų
  • XLogP3: 4.1

Experimental Properties

  • PSA: 35.01
  • LogP: 3.94310

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